Cas no 937606-23-0 (5-chloro-2-3-(trifluoromethyl)-4,5,6,7-tetrahydro-1H-indazol-1-ylaniline)

• Product Name: 5-chloro-2-3-(trifluoromethyl)-4,5,6,7-tetrahydro-1H-indazol-1-ylaniline
• CAS No: 937606-23-0
• MF: C₁₄H₁₃ClF₃N₃
• MW: 315.72133231163
• MDL: MFCD08696913
• CID: 3060631
• PubChem ID: 19624522
• Update Time: 2025-04-21

5-chloro-2-3-(trifluoromethyl)-4,5,6,7-tetrahydro-1H-indazol-1-ylaniline Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-(3-(trifluoromethyl)-4,5,6,7-tetrahydro-1H-indazol-1-yl)aniline
• 5-chloro-2-3-(trifluoromethyl)-4,5,6,7-tetrahydro-1H-indazol-1-ylaniline
• 5-chloro-2-[3-(trifluoromethyl)-4,5,6,7-tetrahydroindazol-1-yl]aniline
• 5-Chloro-2-[4,5,6,7-tetrahydro-3-(trifluoromethyl)-1H-indazol-1-yl]benzenamine
• AKOS000316031
• 937606-23-0
• DTXSID401138224
• STK351444
• CS-0271674
• EN300-231154
• 5-chloro-2-[3-(trifluoromethyl)-4,5,6,7-tetrahydro-1H-indazol-1-yl]aniline

• MDL： MFCD08696913
• Inchi： 1S/C14H13ClF3N3/c15-8-5-6-12(10(19)7-8)21-11-4-2-1-3-9(11)13(20-21)14(16,17)18/h5-7H,1-4,19H2
• InChI Key： ZJTRXUYWGCRDFH-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)N)N1C2CCCCC=2C(C(F)(F)F)=N1

Computed Properties

• Exact Mass: 315.0750096Da
• Monoisotopic Mass: 315.0750096Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 43.8Ų